Cas no 2172143-50-7 (1-(thiophen-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172143-50-7
• MF: C₆H₇FO₂S₂
• MW: 194.246982812881
• CID: 6568021
• PubChem ID: 165869165
• Update Time: 2025-11-01

1-(thiophen-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride
• EN300-1451295
• 2172143-50-7

• Inchi： 1S/C6H7FO2S2/c1-5(11(7,8)9)6-3-2-4-10-6/h2-5H,1H3
• InChI Key： CCZLPFKLORXPJG-UHFFFAOYSA-N
• SMILES： S(C(C)C1=CC=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 193.98714997g/mol
• Monoisotopic Mass: 193.98714997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride

Introduction to 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172143-50-7)

1-(thiophen-2-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2172143-50-7, this compound represents a fusion of heterocyclic chemistry and fluorinated sulfonyl groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a thiophene ring, a well-known pharmacophore in medicinal chemistry, combined with the electron-withdrawing sulfonyl fluoride moiety, enhances its reactivity and utility in drug discovery programs.

The compound’s molecular structure, featuring an ethane backbone bridged by a sulfonyl fluoride group at one end and a thiophene ring at the other, positions it as a valuable building block for constructing more complex scaffolds. This dual functionality allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in the development of novel therapeutic agents. The fluorine atom in the sulfonyl fluoride group not only imparts lipophilicity but also influences metabolic stability, key factors in pharmaceutical design.

In recent years, 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride has been explored in several cutting-edge research areas. One notable application lies in the synthesis of kinase inhibitors, where the thiophene moiety can interact with specific amino acid residues in protein targets, while the sulfonyl fluoride group serves as a reactive handle for further derivatization. This has led to the development of potent small-molecule inhibitors with improved pharmacokinetic profiles.

Moreover, the compound has found utility in the preparation of sulfonamides, a class of compounds widely recognized for their antimicrobial and anti-inflammatory properties. The sulfonyl fluoride group can be hydrolyzed to form sulfonamides, which are known to exhibit strong binding affinities to biological targets. Researchers have leveraged this transformation to generate libraries of sulfonamide derivatives for high-throughput screening (HTS) campaigns, accelerating the discovery of lead compounds.

Recent advancements in computational chemistry have further highlighted the potential of 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride as a scaffold for drug design. Molecular modeling studies indicate that its structure can be optimized to enhance binding interactions with enzymes and receptors involved in metabolic disorders. These insights have spurred investigations into its role as a precursor for novel antidiabetic and anti-hypertensive agents.

The synthesis of 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride itself presents an intriguing challenge due to the need for precise functionalization of both the thiophene ring and the sulfonyl group. Current methodologies involve multi-step processes that often require careful control of reaction conditions to avoid side products. However, recent innovations in catalytic systems have improved yields and purity, making large-scale production more feasible.

In conclusion, 1-(thiophen-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172143-50-7) stands out as a promising intermediate in medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for developing next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in pharmaceutical innovation.